3-(1,3-Thiazol-4-yl)prop-2-enoic acid
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
“3-(1,3-Thiazol-4-yl)prop-2-enoic acid” is a chemical compound that can be found in various scientific resources . It is often used in scientific research and has been mentioned in several peer-reviewed papers .
Molecular Structure Analysis
The molecular structure of “this compound” is characterized by the presence of a thiazolyl group attached to a prop-2-enoic acid moiety . The InChI code provides a textual representation of the molecule’s structure .Physical and Chemical Properties Analysis
“this compound” is a solid at room temperature . Its melting point is predicted to be around 101.47°C . The compound’s molecular weight is 155.18 .Scientific Research Applications
Anticancer Activity
A study on thiabendazole-derived 1,2,3-triazole compounds, synthesized via 1,3-dipolar cycloaddition, demonstrated significant in vitro anticancer activity against several human cancer cell lines. These compounds induced caspase-mediated apoptotic cell death, with one particular compound showing promising chemotherapeutic potential (El Bourakadi et al., 2020).
Anti-inflammatory Properties for Skin Diseases
Novel thiazolidinedione derivatives of α-lipoic acid were found to be potent activators of peroxisome proliferator-activated receptor gamma (PPARγ), showing significant anti-inflammatory effects in models of allergic contact dermatitis. These findings suggest potential efficacy in treating inflammatory skin conditions such as contact dermatitis, atopic dermatitis, and psoriasis (Venkatraman et al., 2004).
Dye-Sensitized Solar Cells
Research into the influence of electron acceptors in phenanthrocarbazole dye-sensitized solar cells found that certain compounds can significantly impact the efficiency and stability of these cells, suggesting a route for improving solar energy conversion technologies (Yang et al., 2016).
Liquid Crystal Photoalignment
A study on azo-containing thiophene-based prop-2-enoates demonstrated their ability to promote excellent photoalignment of nematic liquid crystals, a key property for liquid crystal display (LCD) technologies. The study highlights the influence of molecular structure on photoalignment efficiency (Hegde et al., 2013).
Corrosion Inhibition
Benzothiazole derivatives were synthesized to study their corrosion inhibiting effect against steel in acidic solutions. These compounds offered superior stability and inhibition efficiencies, suggesting their potential as effective corrosion inhibitors in industrial applications (Hu et al., 2016).
Properties
IUPAC Name |
(E)-3-(1,3-thiazol-4-yl)prop-2-enoic acid |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H5NO2S/c8-6(9)2-1-5-3-10-4-7-5/h1-4H,(H,8,9)/b2-1+ |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
IXZOCDJVRALXCG-OWOJBTEDSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=C(N=CS1)C=CC(=O)O |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C1=C(N=CS1)/C=C/C(=O)O |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H5NO2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
155.18 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
133047-17-3 |
Source
|
Record name | (2E)-3-(1,3-thiazol-4-yl)prop-2-enoic acid | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.